3-(2-bromophenyl)-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)propanamide

• IUPAC Name: 3-(2-bromophenyl)-N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]propanamide
• InChI: InChI=1S/C18H16BrN3O2/c19-15-4-2-1-3-13(15)5-6-17(23)22-11-16-18(21-9-8-20-16)14-7-10-24-12-14/h1-4,7-10,12H,5-6,11H2,(H,22,23)
• InChI Key: LMKBDAYOZATBHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)NCC2=NC=CN=C2C3=COC=C3)Br
• Molecular Formula: C18H16BrN3O2
• Molecular Weight: 386.2 g/mol
• CAS No.: 2034612-12-7

Description

3-(2-bromophenyl)-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)propanamide, also known as compound 1, is a novel small molecule compound that has shown potential as a therapeutic agent in various scientific research applications. It is a complex organic compound with a molecular formula of C19H16BrN3O2 and a molecular weight of 408.25 g/mol. The compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Scientific Research Applications

Efficient Synthesis and Heterocyclic Potential

Novel Furo[3,2-e]pyrazolo[3,4-b]pyrazines Synthesis

A series of novel 6-functionalized-5-amino-3-methyl-1-phenyl-1H-furo[3,2-e]pyrazolo[3,4-b]pyrazines was synthesized, demonstrating the potential of such compounds for further pharmacological investigation. This research highlights the versatility of bromophenyl and furan-3-yl-pyrazin-2-yl moieties in synthesizing heterocyclic compounds with possible biological activities (El‐dean et al., 2018).

Potential Biomedical Applications

Biomedical Applications

A compound closely related to the one of interest demonstrated promising potential for different biomedical applications, particularly in the regulation of inflammatory diseases. This underscores the relevance of bromophenyl and furan-3-yl-pyrazin-2-yl moieties in developing compounds for biomedical research (Ryzhkova et al., 2020).

Antiviral and Antimicrobial Exploration

Antiviral Activity

Explorations into heterocyclic systems bearing a pyrazolyl group have demonstrated potential antiviral activities, indicating the utility of such structural frameworks in developing antiviral agents (Hashem et al., 2007).

Antimicrobial Activity

Schiff bases of chitosan with heteroaryl pyrazole derivatives, including furan-3-yl-pyrazol moieties, have been synthesized and shown to possess antimicrobial activities against a variety of pathogens. This research suggests the potential of incorporating furan-3-yl-pyrazin-2-yl moieties into compounds for antimicrobial applications (Hamed et al., 2020).